Cas no 853297-04-8 (4-Amino-2-(trifluoromethyl)phenyl(4-methyl-1-piperazinyl)methanone)

• Product Name: 4-Amino-2-(trifluoromethyl)phenyl(4-methyl-1-piperazinyl)methanone
• CAS No: 853297-04-8
• MF: C₁₃H₁₆F₃N₃O
• MW: 287.280853271484
• MDL: MFCD18911740
• CID: 664603
• PubChem ID: 68628858
• Update Time: 2024-10-26

4-Amino-2-(trifluoromethyl)phenyl(4-methyl-1-piperazinyl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-Amino-2-(trifluoromethyl)phenyl)(4-methylpiperazin-1-yl)methanone
• [4-amino-2-(trifluoromethyl)phenyl](4-methyl-1-piperazinyl)Methanone
• [4-amino-2-(trifluoromethyl)phenyl]-(4-methylpiperazin-1-yl)methanone
• Piperazine, 1-[4-amino-2-(trifluoromethyl)benzoyl]-4-methyl-
• (4-amino-2-trifluoromethyl-phenyl)-(4-methylpiperazin-1-yl)-methanone
• 4-[(4-methylpiperazin-1-yl)carbonyl]-3-(trifluoro-methyl)aniline
• Piperazine,1-[4-amino-2-(trifluoromethyl)benzoyl]-4-methyl
• [4-Amino-2-(trifluoromethyl)phenyl](4-methylpiperazin-1-yl)methanone
• MFOSAHLGQDMTAV-UHFFFAOYSA-N
• 4867AJ
• KM2312
• TRA0075370
• SY013963
• AX8268858
• 4-[(4-met
• [4-AMino-2-(trifluoroMethyl)phenyl](4-Methyl-1-piperazinyl)Metha
• Methanone, [4-amino-2-(trifluoromethyl)phenyl](4-methyl-1-piperazinyl)-
• DTXSID90738704
• 4-(4-METHYLPIPERAZINE-1-CARBONYL)-3-(TRIFLUOROMETHYL)ANILINE
• MFCD18911740
• AKOS022183780
• AS-31957
• 853297-04-8
• DB-076327
• EN300-7365855
• SCHEMBL3402135
• 4-[(4-methylpiperazin-1-yl)carbonyl]-3-(trifluoromethyl)aniline
• CS-0151088
• (4-Amino-2-trifluoromethyl-phenyl)(4-methylpiperazin-1-yl)-methanone
• 4-Amino-2-(trifluoromethyl)phenyl(4-methyl-1-piperazinyl)methanone

• MDL： MFCD18911740
• Inchi： 1S/C13H16F3N3O/c1-18-4-6-19(7-5-18)12(20)10-3-2-9(17)8-11(10)13(14,15)16/h2-3,8H,4-7,17H2,1H3
• InChI Key： MFOSAHLGQDMTAV-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(N)C=C1C(F)(F)F)(N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 287.12500
• Monoisotopic Mass: 287.12454663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6
• XLogP3: 1.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 421.7±45.0 °C at 760 mmHg
• Flash Point: 208.9±28.7 °C
• PSA: 49.57000
• LogP: 2.13220
• Vapor Pressure: No data available
• pka: 6.66±0.10(Predicted)

4-Amino-2-(trifluoromethyl)phenyl(4-methyl-1-piperazinyl)methanone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds